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Compound of Interest

Compound Name: Methyl bromoacetate

Cat. No.: B123254

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling Methyl bromoacetate, a vital reagent in various synthetic processes.
Adherence to these procedures is critical to mitigate the risks associated with this chemical.

Core Safety and Handling Overview

Methyl bromoacetate is a toxic and corrosive liquid that can cause severe skin burns and eye
damage.[1][2] It is harmful if swallowed, inhaled, or absorbed through the skin.[3][4] Therefore,
stringent safety protocols must be followed during its handling, storage, and disposal.

Essential Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against exposure. The following
equipment is mandatory when handling Methyl bromoacetate:

e Eye and Face Protection: Tightly fitting safety goggles and a face shield (minimum 8-inch)
are required to protect against splashes.[1] Standard safety glasses are not sufficient.

e Skin Protection:

o Gloves: Chemical-resistant gloves, such as neoprene or PVC, are essential.[5] Always
inspect gloves for tears or degradation before use.[5]
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o Protective Clothing: A complete chemical-resistant suit is necessary to protect against skin
contact.[1] Lab coats are not adequate. Non-absorbent protective footwear should also be
worn.[5]

e Respiratory Protection: When vapors or aerosols may be generated, a full-face respirator
with an appropriate filter (e.g., Filter A for organic vapors) or a positive-pressure self-
contained breathing apparatus (SCBA) must be used.[1][6] Work should ideally be
conducted in a chemical fume hood.[4][7]

Quantitative Exposure Limits

Currently, specific occupational exposure limits (OELS) such as Permissible Exposure Limits
(PELSs) or Threshold Limit Values (TLVs) have not been established for Methyl bromoacetate.
[3][8] This lack of defined limits underscores the need for stringent adherence to all prescribed
safety measures to minimize any potential exposure.

Parameter Value
Occupational Exposure Limits (OELS) Not established
UN Number 2643

Hazard Class 6.1 (Toxic)

Packing Group Il

Flash Point 62 °C (143.6 °F)

Molecular Weight 152.97 g/mol

Operational Plan: A Step-by-Step Guide

A systematic approach to handling Methyl bromoacetate is crucial for maintaining a safe
laboratory environment.

1. Preparation and Engineering Controls:

o Work exclusively in a well-ventilated area, preferably within a certified chemical fume hood.

[417]
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Ensure that an eyewash station and a safety shower are readily accessible and in proper
working order.[3]

Ground and bond all containers during material transfer to prevent static discharge.[3]

Keep all sources of ignition, such as open flames and hot surfaces, away from the work
area.[3][6]

. Handling Procedures:
Don all required PPE before handling the chemical.
Carefully uncap the container, avoiding any splashes.
Use only compatible and properly labeled containers for transfers.
After handling, wash hands and face thoroughly.[6]
Immediately change any contaminated clothing.[6]
. Storage:

Store Methyl bromoacetate in a tightly closed, original container in a cool, dry, and well-
ventilated area.[3][9]

Keep it away from incompatible substances such as acids, bases, strong oxidizing agents,
and reducing agents.[4][7]

The storage area should be locked and accessible only to authorized personnel.[6]
Emergency and Disposal Protocols
Emergency Procedures:

e Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3]
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» Skin Contact: Immediately remove all contaminated clothing and wash the affected area with
plenty of water for at least 15 minutes. Seek immediate medical attention.[3]

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Do not use
mouth-to-mouth resuscitation. Seek immediate medical attention.[3]

 Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
and have them drink 2-4 cupfuls of milk or water. Seek immediate medical attention.[3]

o Spills: In case of a spill, evacuate the area and ensure adequate ventilation. Remove all
ignition sources. Absorb the spill with an inert material like vermiculite or sand and place it in
a suitable, sealed container for disposal.[3]

Disposal Plan:

All waste containing Methyl bromoacetate is considered hazardous waste.

Dispose of waste in accordance with all applicable federal, state, and local regulations.[6]

Do not mix with other waste streams.[6]

Empty containers should be handled as if they are full and disposed of accordingly.[6]

Workflow for Handling Methyl Bromoacetate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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